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Compound of Interest

Compound Name: AOH1160

Cat. No.: B2380465

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical guidance for researchers, scientists, and
drug development professionals handling AOH1160, a potent, orally available small molecule
inhibitor of proliferating cell nuclear antigen (PCNA). Adherence to these procedures is critical
to ensure personal safety and maintain the integrity of experimental work. AOH1160 is a
cytotoxic agent that interferes with DNA replication and repair, necessitating stringent handling
protocols.

Essential Safety and Handling Information

Proper handling of AOH1160 is paramount to minimize exposure risk. The following table
summarizes key quantitative data for this compound.

Parameter Value Source

) -20°C for up to 3 years; 4°C for
Storage of Solid Compound MedChemExpress
up to 2 years

) -80°C for up to 6 months;
Storage of Stock Solution MedChemExpress[1]
-20°C for up to 1 month

Solubility Soluble in DMSO Axon Medchem
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Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is mandatory when handling AOH1160 in its solid form and in
solution.

1. Engineering Controls:
o All work with AOH1160 powder must be conducted in a certified chemical fume hood.

e Solutions should be prepared and handled in a fume hood or a biological safety cabinet to
prevent aerosolization.

2. Personal Protective Equipment:

» Gloves: Double gloving with nitrile gloves is required. Change gloves immediately if
contaminated, torn, or punctured. Regularly inspect gloves for any signs of degradation.

» Eye Protection: Chemical safety goggles or a full-face shield must be worn at all times.

o Lab Coat: A dedicated, disposable lab coat or a lab coat made of a low-permeability fabric is
required. Cuffs should be tucked into the inner gloves.

o Respiratory Protection: For weighing and handling the solid compound, a NIOSH-approved
respirator (e.g., N95) is recommended to prevent inhalation of airborne particles.

Procedural Guidance for Handling AOH1160

Follow these step-by-step procedures to ensure safe handling of AOH1160 throughout the
experimental workflow.

Receiving and Storage:

» Upon receipt, inspect the package for any damage or leaks. If compromised, follow
institutional spill procedures.

 Verify that the container is properly labeled.
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o Store the compound at the recommended temperature in a designated, locked, and clearly
labeled area for cytotoxic agents.

Solution Preparation:

» Perform all calculations for solution preparation before entering the designated handling
area.

o Assemble all necessary materials (e.g., solvent, vials, pipettes) within the chemical fume
hood.

o Carefully weigh the required amount of AOH1160 powder.

e Add the solvent to the vial containing the powder. Cap the vial and vortex or sonicate as
needed to ensure complete dissolution.

o Label the solution vial clearly with the compound name, concentration, solvent, date of
preparation, and your initials.

Experimental Use:

» When aspirating the solution, use Luer-Lok syringes to prevent accidental needle
detachment.

o After use, decontaminate all surfaces and equipment with an appropriate cleaning agent
(e.g., 70% ethanol).

Disposal Plan

All materials that have come into contact with AOH1160 are considered cytotoxic waste and
must be disposed of according to institutional and local regulations.

e Solid Waste: Used gloves, lab coats, weigh boats, and other contaminated disposable
materials should be placed in a designated, sealed, and labeled cytotoxic waste container.

» Liquid Waste: Unused solutions and contaminated solvents should be collected in a
designated, sealed, and labeled hazardous waste container for chemical waste. Do not pour
down the drain.
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o Sharps: Needles and syringes should be disposed of in a puncture-resistant sharps
container designated for cytotoxic waste.

Visualizing Safe Handling and Mechanism of Action

To further clarify the procedural flow and the compound's mechanism, the following diagrams

have been created.

Preparation Experimentation Disposal

Segregate Waste
Prepare Solution SRS Conduct Experiment econt (ol Liguid, Sharps)
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of AOH1160.
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Caption: Mechanism of Action of AOH1160 as a PCNA Inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b2380465#personal-protective-
equipment-for-handling-aoh1160]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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